Cas no 2418722-00-4 (Methyl 3-azido-5-iodo-2-methylbenzoate)

• Product Name: Methyl 3-azido-5-iodo-2-methylbenzoate
• CAS No: 2418722-00-4
• MF: C₉H₈IN₃O₂
• MW: 317.083193778992
• CID: 5678436
• PubChem ID: 165800672
• Update Time: 2025-06-15

Methyl 3-azido-5-iodo-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• 2418722-00-4
• EN300-26627630
• methyl 3-azido-5-iodo-2-methylbenzoate
• Methyl 3-azido-5-iodo-2-methylbenzoate

• Inchi： 1S/C9H8IN3O2/c1-5-7(9(14)15-2)3-6(10)4-8(5)12-13-11/h3-4H,1-2H3
• InChI Key： NNDNQHHHVCWGAF-UHFFFAOYSA-N
• SMILES： IC1C=C(C(C)=C(C(=O)OC)C=1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 316.96612g/mol
• Monoisotopic Mass: 316.96612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 40.7Ų

Additional information on Methyl 3-azido-5-iodo-2-methylbenzoate

Methyl 3-azido-5-iodo-2-methylbenzoate (CAS No. 2418722-00-4): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-azido-5-iodo-2-methylbenzoate (CAS No. 2418722-00-4) is a highly versatile and significant intermediate in the field of pharmaceutical synthesis. Its unique structural features, comprising both azido and iodo substituents, make it a valuable building block for the development of novel therapeutic agents. This compound has garnered considerable attention in recent years due to its utility in constructing complex molecular architectures, particularly in the synthesis of bioactive molecules targeting various diseases.

The Methyl 3-azido-5-iodo-2-methylbenzoate molecule exhibits a distinct chemical profile that facilitates diverse synthetic transformations. The presence of the azido group (–N₃) allows for facile nucleophilic substitution reactions, enabling the introduction of various functional groups at specific positions within the aromatic ring. Concurrently, the iodo substituent (–I) serves as a versatile handle for cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing biaryl systems prevalent in many pharmacophores.

In the realm of drug discovery, the strategic deployment of such intermediates has streamlined the development of innovative therapeutic strategies. Recent studies have highlighted the importance of aryl azides and iodoarenes in medicinal chemistry, particularly for their role in generating libraries of compounds with enhanced biological activity. For instance, derivatives of Methyl 3-azido-5-iodo-2-methylbenzoate have been explored as potential inhibitors of enzymes involved in cancer progression. The ability to rapidly modify the core scaffold through these functional groups has accelerated the identification of lead compounds with promising pharmacological profiles.

The utility of this compound extends beyond oncology research. Emerging applications in neurodegenerative diseases have also demonstrated its significance. Researchers have leveraged the reactivity of the azido and iodo groups to develop probes that selectively label pathological proteins associated with conditions such as Alzheimer's disease. By integrating this intermediate into molecular probes, scientists have gained deeper insights into disease mechanisms, paving the way for more targeted therapeutic interventions.

From a synthetic chemistry perspective, the preparation and handling of Methyl 3-azido-5-iodo-2-methylbenzoate require meticulous attention to detail due to its reactive nature. The azido group, while highly valuable for synthetic applications, necessitates careful storage and handling to prevent unintended decomposition. Advances in synthetic methodologies have enabled more efficient and scalable production processes, ensuring a steady supply for academic and industrial research endeavors.

The integration of computational chemistry has further enhanced the understanding and application of this intermediate. Molecular modeling studies have provided insights into its interactions with biological targets, aiding in the rational design of analogs with improved binding affinity and selectivity. These computational approaches complement traditional experimental techniques, offering a synergistic strategy for drug development.

The growing demand for heterocyclic compounds in pharmaceuticals has also positioned Methyl 3-azido-5-iodo-2-methylbenzoate as a crucial component in synthetic pipelines. Heterocycles are ubiquitous motifs in bioactive molecules, and their structural diversity is often linked to their pharmacological efficacy. By serving as a precursor for various heterocyclic frameworks, this compound contributes to the expansion of chemical space explored in drug discovery programs.

Economic considerations also play a significant role in the adoption of such intermediates. The scalability and cost-effectiveness of producing Methyl 3-azido-5-iodo-2-methylbenzoate have made it an attractive option for pharmaceutical companies seeking to optimize their research and development processes. Collaborative efforts between academia and industry have led to innovative production techniques that enhance yield while maintaining high purity standards.

The environmental impact of chemical synthesis is another critical factor driving advancements in this field. Sustainable practices are increasingly being prioritized, with efforts focused on reducing waste and minimizing hazardous byproducts. The development of greener synthetic routes for producing intermediates like Methyl 3-azido-5-iodo-2-methylbenzoate aligns with global initiatives aimed at promoting eco-friendly chemistry.

In conclusion, Methyl 3-azido-5-iodo-2-methylbenzoate (CAS No. 2418722-00-4) represents a cornerstone intermediate in modern pharmaceutical synthesis. Its unique reactivity and structural versatility make it indispensable for constructing complex bioactive molecules across various therapeutic areas. As research continues to uncover new applications and synthetic strategies, this compound will undoubtedly remain at the forefront of medicinal chemistry innovation.